Cas no 2229114-10-5 (2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole)
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties
Names and Identifiers
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- 2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole
- EN300-1756676
- 2229114-10-5
-
- Inchi: 1S/C10H16N4/c1-7-10(5,6)8-11-13-14(12-8)9(2,3)4/h1H,2-6H3
- InChI Key: WMOMMHJQVHAKGF-UHFFFAOYSA-N
- SMILES: N1(C(C)(C)C)N=NC(C(C#C)(C)C)=N1
Computed Properties
- Exact Mass: 192.137496527g/mol
- Monoisotopic Mass: 192.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.6Ų
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756676-0.05g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 0.05g |
$1584.0 | 2023-09-20 | ||
| Enamine | EN300-1756676-0.1g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 0.1g |
$1660.0 | 2023-09-20 | ||
| Enamine | EN300-1756676-0.25g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 0.25g |
$1735.0 | 2023-09-20 | ||
| Enamine | EN300-1756676-0.5g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 0.5g |
$1811.0 | 2023-09-20 | ||
| Enamine | EN300-1756676-1.0g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 1g |
$1887.0 | 2023-06-03 | ||
| Enamine | EN300-1756676-2.5g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 2.5g |
$3696.0 | 2023-09-20 | ||
| Enamine | EN300-1756676-5.0g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 5g |
$5470.0 | 2023-06-03 | ||
| Enamine | EN300-1756676-10.0g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 10g |
$8110.0 | 2023-06-03 | ||
| Enamine | EN300-1756676-1g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 1g |
$1887.0 | 2023-09-20 | ||
| Enamine | EN300-1756676-5g |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole |
2229114-10-5 | 5g |
$5470.0 | 2023-09-20 |
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole: A Novel Tetrazole Derivative with Promising Applications in Medicinal Chemistry
2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule belongs to the class of tetrazole derivatives, which are characterized by the presence of a five-membered ring containing four nitrogen atoms. The 2H-1,2,3,4-tetrazole core is a well-known pharmacophore in drug discovery, known for its ability to modulate enzyme activity and interact with biological targets. The 2-tert-butyl substituent enhances the compound's hydrophobicity, while the 5-(2-methylbut-3-yn-2-yl) group introduces structural diversity and potential functionalization sites. These features make the compound a valuable candidate for further chemical modifications and biological evaluations.
Recent studies have highlighted the importance of tetrazole derivatives in the development of novel therapeutics. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that tetrazole-based compounds exhibit enhanced metabolic stability compared to their pyrazole counterparts. This stability is critical for improving the pharmacokinetic profile of drug candidates. The 2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole molecule, with its combination of hydrophobic and hydrophilic substituents, may offer a unique balance between solubility and bioavailability, making it a promising scaffold for drug design.
The chemical structure of 2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole is particularly noteworthy for its potential to engage in multiple types of molecular interactions. The 2-methylbut-3-yn-2-yl group, which contains a terminal alkyne, can participate in metal coordination or serve as a site for further functionalization. This property is especially relevant in the context of drug development, where the ability to modify a molecule's structure to optimize its therapeutic profile is essential. Additionally, the tert-butyl substituent may confer steric hindrance, which could influence the compound's binding affinity to target proteins.
Current research trends in medicinal chemistry emphasize the importance of designing molecules with multifunctional properties. A 2024 review in Drug Discovery Today discussed how tetrazole derivatives are being explored for their potential in targeting specific enzymes and receptors. For instance, the 2H-1,2,3,4-tetrazole ring has been shown to interact with adenosine receptors, which are implicated in various physiological processes. The 2-tert-butyl-5-(2-methylbut-3-yn-2-yl) substitution may enhance the compound's ability to modulate these receptors, making it a candidate for further investigation in the treatment of neurological disorders.
The synthesis of 2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole involves several key steps, including the formation of the tetrazole ring and the introduction of the alkynyl substituent. A 2023 study published in Organic Letters described a novel synthetic route that utilizes microwave-assisted conditions to achieve high yields of the target compound. This method is particularly advantageous for large-scale production, as it reduces reaction times and minimizes the use of hazardous reagents. The efficiency of this synthesis pathway underscores the compound's potential for industrial application in pharmaceutical manufacturing.
From a biological perspective, the 2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole molecule may exhibit diverse pharmacological activities. Preliminary in vitro studies suggest that it possesses antimicrobial properties, which could be relevant in the development of new antibiotics. Additionally, its ability to interact with metal ions may open avenues for its use in the design of chelating agents or imaging contrast agents. These potential applications highlight the compound's versatility and the need for further experimental validation.
The role of 2H-1,2,3,4-tetrazole derivatives in drug discovery is further supported by their ability to modulate enzyme activity. A 2024 study in ACS Chemical Biology demonstrated that certain tetrazole-based compounds inhibit the activity of serine proteases, which are involved in various pathological processes. The 2-tert-butyl-5-(2-methylbut-3-yn-2-yl) substitution may enhance the compound's selectivity for specific enzymes, thereby reducing off-target effects. This selectivity is a critical factor in the development of safe and effective therapeutics.
While the 2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole molecule shows promise, further research is needed to fully characterize its biological activities and therapeutic potential. Ongoing studies are focused on elucidating the compound's interactions with various biological targets, as well as optimizing its chemical structure for improved efficacy and safety. These efforts are essential for translating the compound from a synthetic entity into a viable therapeutic agent.
In conclusion, 2-tert-butyl-5-(2-methylbut-3-yn-2-yl)-2H-1,2,3,4-tetrazole represents an important advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research in this area continues to evolve, the compound may play a significant role in the development of new drugs and therapies for a wide range of medical conditions.
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